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Compound of Interest

Compound Name: 3-Amino-2-nitrobenzoic acid

Cat. No.: B050063 Get Quote

For researchers, scientists, and drug development professionals, the proper disposal of

chemical waste is a critical component of laboratory safety and environmental responsibility.

This guide provides essential, immediate safety and logistical information for the proper

disposal of 3-Amino-2-nitrobenzoic acid, ensuring compliance and minimizing risk.

Note: A specific Safety Data Sheet (SDS) for 3-Amino-2-nitrobenzoic acid (CAS No. 14637-

01-9) is not readily available. The following guidance is based on the known hazards of closely

related aminonitrobenzoic acid isomers and general principles of laboratory chemical waste

management. It is imperative to consult your institution's Environmental Health & Safety (EHS)

department for specific protocols and requirements.

Immediate Safety and Hazard Profile
Based on data from similar compounds, 3-Amino-2-nitrobenzoic acid should be handled as a

hazardous substance. Key hazard information is summarized below.
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Hazard Classification Description Precautionary Statements

Skin Irritation Causes skin irritation.

P264: Wash skin thoroughly

after handling. P280: Wear

protective gloves.[1][2]

Eye Irritation Causes serious eye irritation.

P280: Wear eye

protection/face protection.

P305+P351+P338: IF IN

EYES: Rinse cautiously with

water for several minutes.

Remove contact lenses, if

present and easy to do.

Continue rinsing.[1][2]

Respiratory Irritation
May cause respiratory

irritation.

P261: Avoid breathing dust.

P271: Use only outdoors or in

a well-ventilated area.[1]

Step-by-Step Disposal Protocol
The disposal of 3-Amino-2-nitrobenzoic acid must be managed as hazardous waste. Under

no circumstances should it be disposed of down the drain or in regular trash.

1. Waste Identification and Characterization:

Clearly identify the waste as "3-Amino-2-nitrobenzoic acid".

If mixed with other chemicals, list all components and their approximate percentages.

2. Personal Protective Equipment (PPE):

Before handling the waste, ensure you are wearing appropriate PPE, including:

Chemical-resistant gloves (nitrile or neoprene).

Safety goggles or a face shield.

A lab coat.
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If there is a risk of dust generation, a NIOSH-approved respirator may be necessary.

3. Waste Segregation and Containment:

Collect waste 3-Amino-2-nitrobenzoic acid in a designated, compatible, and properly

sealed container.[3]

The container should be made of a material that will not react with the chemical (e.g., high-

density polyethylene - HDPE).

Do not mix this waste with other incompatible waste streams. Specifically, avoid mixing with

strong oxidizing agents.

4. Labeling the Waste Container:

Properly label the waste container with the following information:

The words "Hazardous Waste".

The full chemical name: "3-Amino-2-nitrobenzoic acid".

The specific hazards (e.g., "Irritant").

The date of accumulation.

Your name, laboratory, and contact information.

5. Storage:

Store the sealed and labeled waste container in a designated satellite accumulation area

(SAA) within your laboratory.[3]

The SAA should be a secondary containment bin to prevent spills from spreading.

Ensure the storage area is secure and away from general laboratory traffic.

6. Arranging for Disposal:
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Contact your institution's Environmental Health & Safety (EHS) department to schedule a

pickup for the hazardous waste.

Provide them with all the necessary information about the waste, as detailed on the label.

Follow their specific procedures for waste pickup and documentation.

Experimental Workflow for Disposal
Caption: A step-by-step workflow for the safe disposal of 3-Amino-2-nitrobenzoic acid waste.

Logical Decision-Making for Disposal
Caption: A decision-making diagram for the proper disposal route of 3-Amino-2-nitrobenzoic
acid.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

References

1. sigmaaldrich.com [sigmaaldrich.com]

2. fishersci.com [fishersci.com]

3. ehrs.upenn.edu [ehrs.upenn.edu]

To cite this document: BenchChem. [Proper Disposal of 3-Amino-2-nitrobenzoic Acid: A
Comprehensive Guide]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b050063#3-amino-2-nitrobenzoic-acid-proper-
disposal-procedures]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
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accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.
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Ontario, CA 91761, United States

Phone: (601) 213-4426
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